Cas no 2138072-30-5 (3-(3-cyano-4-methylphenyl)-2,2-difluoropropanoic acid)

• Product Name: 3-(3-cyano-4-methylphenyl)-2,2-difluoropropanoic acid
• CAS No: 2138072-30-5
• MF: C₁₁H₉F₂NO₂
• MW: 225.191469907761
• CID: 6350422
• PubChem ID: 165963346
• Update Time: 2025-06-08

3-(3-cyano-4-methylphenyl)-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-cyano-4-methylphenyl)-2,2-difluoropropanoic acid
• 2138072-30-5
• EN300-1139624

• Inchi： 1S/C11H9F2NO2/c1-7-2-3-8(4-9(7)6-14)5-11(12,13)10(15)16/h2-4H,5H2,1H3,(H,15,16)
• InChI Key： VWLOGDHLJHDLRX-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CC1C=CC(C)=C(C#N)C=1)F

Computed Properties

• Exact Mass: 225.06013485g/mol
• Monoisotopic Mass: 225.06013485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 61.1Ų

Additional information on 3-(3-cyano-4-methylphenyl)-2,2-difluoropropanoic acid

Comprehensive Overview of 3-(3-Cyano-4-methylphenyl)-2,2-difluoropropanoic Acid (CAS No. 2138072-30-5)

3-(3-Cyano-4-methylphenyl)-2,2-difluoropropanoic acid (CAS No. 2138072-30-5) is a fluorinated organic compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, including the difluoropropanoic acid moiety and cyano-methylphenyl group, make it a versatile intermediate for synthesizing bioactive molecules. Researchers and industries are increasingly interested in this compound due to its role in developing novel enzyme inhibitors and metabolically stable analogs, aligning with current trends in drug discovery.

The compound's CAS number 2138072-30-5 ensures precise identification in regulatory and commercial contexts. Its molecular formula and weight are critical for stoichiometric calculations, while its solubility and stability under various conditions are frequently searched topics in scientific databases. Recent studies highlight its utility in structure-activity relationship (SAR) studies, particularly for optimizing pharmacokinetic properties—a hot topic in AI-driven drug design.

From an industrial perspective, 3-(3-cyano-4-methylphenyl)-2,2-difluoropropanoic acid is synthesized via multi-step organic reactions, often involving palladium-catalyzed cross-coupling or nucleophilic substitution. These methods are widely discussed in green chemistry forums, as sustainability becomes a priority. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for quality control, addressing common user queries about purity validation.

In the context of biomedical research, this compound’s fluorine atoms enhance metabolic resistance, a feature leveraged in pro-drug development. Searches for "fluorine in drug design" or "cyano-group applications" often lead to discussions about similar structures. Additionally, its potential in crop protection chemicals aligns with growing interest in sustainable agriculture, making it relevant to agrochemical innovation.

Regulatory compliance for CAS 2138072-30-5 follows global standards like REACH and FDA guidelines. Safety data sheets (SDS) detail its handling precautions, a frequent search term among laboratory professionals. The compound’s storage conditions (e.g., inert atmosphere, low temperature) are also critical for maintaining stability, as noted in chemical stability studies.

Future directions for 3-(3-cyano-4-methylphenyl)-2,2-difluoropropanoic acid include exploring its synergistic effects with other functional groups and scaling up production via continuous flow chemistry—a trending topic in process optimization. Its compatibility with high-throughput screening platforms further underscores its relevance in modern drug discovery pipelines.